Cas no 1353983-43-3 (2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol)

• Product Name: 2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol
• CAS No: 1353983-43-3
• MF: C₁₂H₁₆F₃NO
• MW: 247.256753921509
• CID: 2161498
• Update Time: 2025-10-30

2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol
• 2-(Ethyl(3-(trifluoromethyl)benzyl)amino)ethanol
• AM94618
• 2-[ethyl-(3-trifluoromethylbenzyl)amino]ethanol

• Inchi： 1S/C12H16F3NO/c1-2-16(6-7-17)9-10-4-3-5-11(8-10)12(13,14)15/h3-5,8,17H,2,6-7,9H2,1H3
• InChI Key： NCYFIWMGXZBQJZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CN(CC)CCO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 220
• Topological Polar Surface Area: 23.5

Additional information on 2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol

Introduction to 2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol (CAS No. 1353983-43-3) and Its Applications in Modern Chemical Biology

2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol, identified by the CAS number 1353983-43-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound, featuring a bifunctional amine group and a trifluoromethyl-substituted benzyl moiety, presents an intriguing scaffold for the development of novel bioactive molecules. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it a valuable candidate for drug design and molecular probes.

The ethyl-(3-trifluoromethyl-benzyl) side chain in this compound contributes to its interactions with biological targets, particularly enzymes and receptors, by modulating hydrophobic and electronic properties. This feature is particularly relevant in the context of modern drug discovery, where precise tuning of molecular interactions is crucial for achieving high selectivity and efficacy. The compound's structure also suggests potential applications in the synthesis of chiral auxiliaries and catalysts, which are essential in asymmetric synthesis—a cornerstone of modern pharmaceutical manufacturing.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Studies have indicated that derivatives of 2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol exhibit promising interactions with enzymes involved in metabolic pathways, making them candidates for therapeutic intervention in various diseases. For instance, preliminary computational models suggest that this compound may inhibit certain kinases by competing with ATP binding sites, a mechanism that has been explored in the development of anticancer agents.

The trifluoromethyl group, a well-known pharmacophore, is frequently incorporated into drug candidates due to its ability to enhance binding affinity and reduce metabolic degradation. In the case of 2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol, this moiety likely contributes to its stability under physiological conditions, thereby extending its half-life and improving bioavailability. Such properties are critical for pharmaceutical applications, where prolonged activity can lead to more effective treatment regimens.

Moreover, the amine functionality in this compound allows for further derivatization, enabling the creation of a diverse library of analogs with tailored biological activities. This flexibility is particularly advantageous in medicinal chemistry, where iterative optimization is often required to achieve desired pharmacological profiles. Researchers have leveraged this property to develop novel compounds targeting neurological disorders, infectious diseases, and inflammatory conditions.

In vitro studies have begun to uncover the potential of 2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol as a precursor for bioactive molecules. For example, researchers have synthesized several analogs derived from this scaffold and evaluated their effects on cellular pathways relevant to cancer progression. Initial results suggest that certain derivatives exhibit inhibitory activity against specific proteases involved in tumor growth, highlighting the compound's promise as a lead structure for oncology research.

The synthesis of 2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and flow chemistry techniques, have made it possible to produce complex molecules like this one with greater efficiency and scalability. These innovations are particularly relevant in industrial settings where cost-effective production is essential for commercial viability.

From a chemical biology perspective, 2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol serves as an excellent tool for studying protein-ligand interactions. Its unique structural features allow researchers to probe binding mechanisms at atomic resolution using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. Such studies not only enhance our understanding of biological processes but also inform the design of next-generation therapeutics.

The growing interest in fluorinated compounds stems from their ability to modulate physicochemical properties significantly while maintaining biological activity. The incorporation of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles, including enhanced solubility and reduced clearance rates. In the context of 2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol, these effects may contribute to its potential as a lead compound for drug development.

Future research directions may explore the use of 2-[Ethyl-(3-trifluoromethyl-benzyl)-amino]-ethanol as a building block for more complex drug candidates through medicinal chemistry libraries or fragment-based drug design approaches. By leveraging its structural versatility and known bioactivity, scientists hope to identify novel therapeutic agents that address unmet medical needs. Collaborative efforts between academia and industry are likely to drive innovation in this area, fostering the discovery of next-generation biologics and small-molecule drugs.